Cas no 2228796-50-5 (O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine)

• Product Name: O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine
• CAS No: 2228796-50-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6141775
• PubChem ID: 165627816
• Update Time: 2025-08-03

O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine
• O-[1-(3-methoxypyridin-2-yl)ethyl]hydroxylamine
• EN300-1769036
• 2228796-50-5

• Inchi： 1S/C8H12N2O2/c1-6(12-9)8-7(11-2)4-3-5-10-8/h3-6H,9H2,1-2H3
• InChI Key： HNHOVPGCBYPXHA-UHFFFAOYSA-N
• SMILES： O(C(C)C1C(=CC=CN=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine

Comprehensive Analysis of O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228796-50-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228796-50-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxypyridine backbone and hydroxylamine functional group, is increasingly studied for its role in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive potential, making it a focal point in modern chemical investigations.

The molecular structure of O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine features a pyridine ring substituted with a methoxy group at the 3-position and an ethylhydroxylamine moiety at the 2-position. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. Recent studies highlight its utility as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds and pharmacophores. The compound's CAS No. 2228796-50-5 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

One of the most searched questions in the context of O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine revolves around its synthetic routes and purification methods. Current literature suggests that this compound can be synthesized via nucleophilic substitution reactions or through reductive amination of appropriate precursors. The choice of solvent, catalyst, and reaction conditions significantly impacts the yield and purity, topics frequently explored in online forums and research publications. Additionally, its stability under various pH conditions is a common query among chemists, as it influences storage and handling protocols.

From an application standpoint, O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine is being investigated for its potential in medicinal chemistry. Its ability to act as a ligand or intermediate in the synthesis of bioactive molecules makes it valuable for targeting enzymes and receptors. For instance, derivatives of this compound have shown promise in modulating kinase activity, a hot topic in cancer research and neurodegenerative disease studies. The compound's structure-activity relationship (SAR) is another area of intense scrutiny, with researchers aiming to optimize its efficacy and selectivity.

Environmental and green chemistry considerations are also driving interest in CAS No. 2228796-50-5. As the pharmaceutical industry shifts toward sustainable practices, the development of eco-friendly synthetic pathways for such compounds is gaining traction. Questions about its biodegradability and toxicity profile are frequently raised, reflecting the growing emphasis on environmental safety in chemical production. These aspects align with broader trends in ESG (Environmental, Social, and Governance) compliance, a major focus for modern enterprises.

In summary, O-1-(3-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228796-50-5) represents a versatile and scientifically significant compound with wide-ranging implications. Its structural features, synthetic applications, and potential therapeutic uses make it a subject of ongoing research and discussion. As the scientific community continues to explore its properties, this compound is likely to remain a key player in advancing both chemical and pharmaceutical innovations.